2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H16BrNO4/c1-11-5-3-4-6-14(11)19-16(21)10-23-17-13(18)7-12(9-20)8-15(17)22-2/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: PFFJCROXLIMIDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2Br)C=O)OC
• Molecular Formula: C17H16BrNO4
• Molecular Weight: 378.2 g/mol

Description

2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BFAA, and it is synthesized using specific methods that ensure its purity and efficacy.

Mechanism of Action

The mechanism of action of BFAA is not fully understood, but it is believed to act on specific cellular pathways, leading to its various effects. In anti-inflammatory and anti-cancer applications, BFAA has been shown to inhibit specific enzymes involved in inflammation and cancer cell proliferation. In agriculture, BFAA acts as a plant growth regulator by enhancing specific signaling pathways involved in plant growth and development.
Biochemical and Physiological Effects
BFAA has been shown to have various biochemical and physiological effects, depending on its application. In anti-inflammatory and anti-cancer applications, BFAA has been shown to reduce inflammation and inhibit cancer cell proliferation. In agriculture, BFAA has been shown to enhance crop yield and quality by promoting plant growth and development. These effects are achieved through specific interactions with cellular pathways, leading to changes in gene expression and protein activity.

Advantages and Limitations for Lab Experiments

BFAA has several advantages for use in lab experiments, including its high purity, stability, and efficacy. However, there are also limitations to its use, such as its cost and availability. BFAA is a relatively expensive compound, and its synthesis requires specific expertise and equipment. Additionally, BFAA may not be readily available in some regions, limiting its use in certain experiments.

Future Directions

For the study of BFAA include its potential use in medicine, agriculture, and material science.

Synthesis Methods

The synthesis of BFAA involves the reaction of 2-bromo-4-formyl-6-methoxyphenol with 2-methylphenylacetic acid in the presence of a catalyst. This reaction leads to the formation of BFAA, which is then purified using various techniques such as column chromatography or recrystallization. The purity of BFAA is essential for its use in scientific research, and therefore, the synthesis process must be carefully controlled to ensure high-quality results.

Scientific Research Applications

BFAA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, BFAA has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In agriculture, BFAA has been used as a plant growth regulator, enhancing crop yield and quality. In material science, BFAA has been used to synthesize new materials with unique properties.